Cas no 25462-35-5 (p-Cymene-9,10-diol,dicarbamate (8CI))

p-Cymene-9,10-diol,dicarbamate (8CI) structure
25462-35-5 structure
Product Name:p-Cymene-9,10-diol,dicarbamate (8CI)
CAS No:25462-35-5
MF:C12H16N2O4
MW:252.266443252563
CID:259635
PubChem ID:213083
Update Time:2025-04-19

p-Cymene-9,10-diol,dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

    • p-Cymene-9,10-diol,dicarbamate (8CI)
    • p-Cymene-9,10-diol, dicarbamate
    • 2-(4-Methylphenyl)propane-1,3-diyl bis(hydrogen carbonimidate)
    • 25462-35-5
    • BRN 3062338
    • DTXSID80948355
    • Inchi: 1S/C12H16N2O4/c1-8-2-4-9(5-3-8)10(6-17-11(13)15)7-18-12(14)16/h2-5,10H,6-7H2,1H3,(H2,13,15)(H2,14,16)
    • InChI Key: HXGYVQDURKNEPV-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(COC(N)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 252.11108
  • Monoisotopic Mass: 252.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 104.64
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